Cas no 68298-05-5 ((2-hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate)

• Product Name: (2-hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate
• CAS No: 68298-05-5
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 969888
• PubChem ID: 109960
• Update Time: 2025-04-19

(2-hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate Chemical and Physical Properties

Names and Identifiers

• (2-hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate
• 1-Propanol, 2-amino-2-methyl-, 4-methylbenzenesulfonate (1:1)
• 1-Propanol, 2-amino-2-methyl-, 4-methylbenzenesulfonate (salt)
• 2-Amino-2-methylpropanol p-toluenesulfonate
• Toluenesulfonic acid, 2-amino-2-methylpropanol salt
• EINECS 269-537-8
• 2-amino-2-methylpropan-1-ol;4-methylbenzenesulfonic acid
• 68298-05-5
• DTXSID7071367
• WCZPIHSRNOTNQU-UHFFFAOYSA-N

• Inchi： 1S/C7H8O3S.C4H11NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-4(2,5)3-6/h2-5H,1H3,(H,8,9,10);6H,3,5H2,1-2H3
• InChI Key： WCZPIHSRNOTNQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OCC(C)(C)N

Computed Properties

• Exact Mass: 261.10357
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 105.07